{[4-(Benzenesulfonyl)phenyl]methyl}phosphonic acid

• CAS RN: 114496-49-0
• Molecular Formula: C13H13O5PS
• Molecular Weight: 312.28 g/mol
• IUPAC Name: [4-(benzenesulfonyl)phenyl]methylphosphonic acid
• InChI: InChI=1S/C13H13O5PS/c14-19(15,16)10-11-6-8-13(9-7-11)20(17,18)12-4-2-1-3-5-12/h1-9H,10H2,(H2,14,15,16)
• InChI Key: BCFFHGVBUTYSHS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=CC=C(C=C2)CP(=O)(O)O

Description

{[4-(Benzenesulfonyl)phenyl]methyl}phosphonic acid is a useful research compound. Its molecular formula is C13H13O5PS and its molecular weight is 312.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4.3 g (14 mmol) of 4-(phenylsulfonyl)benzyl bromide and 30 g (0.1 mole) of tris-trimethylsilylphosphite was heated at 120° C. for 18 hours. The excess tris-trimethylsilylphosphite was distilled off under reduced pressure. The residue was dissolved in 200 ml of 9:1 tetrahydrofuran/water and was allowed to stand at room temperature for 18 hours. The tetrahydrofuran was evaporated and the resulting solids were filtered and washed with water to give 1.4 g of product; m.p. 217-219° C.